4-(aminomethyl)-4-ethyloxolan-2-one hydrochloride
Overview
Description
4-(Aminomethyl)-4-ethyloxolan-2-one hydrochloride, commonly known as AMEOH, is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 176.64 g/mol and a melting point of 120-122°C. AMEOH has been used in various biochemical and physiological studies, as well as in the synthesis of a variety of compounds.
Scientific Research Applications
AMEOH has been used in a variety of scientific research applications. It has been used as a tool for studying the structure-activity relationships of various compounds, as well as for the synthesis of a variety of compounds. It has also been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs, anticonvulsants, and anti-tumor drugs. Additionally, AMEOH has been used in the synthesis of other compounds, such as peptides, carbohydrates, and lipids.
Mechanism of Action
The mechanism of action of AMEOH is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in the levels of acetylcholine, which can have a variety of effects on the body, depending on the location of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMEOH are not fully understood. However, it is believed that the compound has a variety of effects on the body, depending on the location of the enzyme acetylcholinesterase. In the brain, AMEOH has been shown to increase the levels of the neurotransmitter acetylcholine, which can have a variety of effects, including improving memory and cognitive function, reducing anxiety and depression, and improving mood. In the heart, AMEOH has been shown to reduce the risk of arrhythmia and reduce the risk of mortality in patients with heart failure. Additionally, AMEOH has been shown to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
The main advantage of using AMEOH in lab experiments is its high purity and good yields. Additionally, the compound is relatively inexpensive and easy to obtain. However, there are some limitations to using AMEOH in lab experiments. The compound is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, the compound can be toxic if ingested, and should be handled with care.
Future Directions
There are several potential future directions for the use of AMEOH in scientific research. One potential direction is the use of AMEOH in the development of new drugs and therapies. Additionally, AMEOH could be used in the synthesis of new compounds, such as peptides, carbohydrates, and lipids. Additionally, AMEOH could be used in the development of new methods for the synthesis of compounds, as well as in the study of the structure-activity relationships of various compounds. Finally, AMEOH could be used in the development of new methods for the detection and quantification of various compounds.
Synthesis Methods
AMEOH can be synthesized in several ways. The most common method is the reaction of 4-ethoxybenzaldehyde with 4-amino-2-methylbutan-2-ol in the presence of a base catalyst and anhydrous solvents. This reaction yields AMEOH in good yields and with high purity. Other methods of synthesis include the reaction of 4-ethoxybenzaldehyde with 4-amino-2-methylbutan-2-ol in the presence of a base catalyst and anhydrous solvents.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(aminomethyl)-4-ethyloxolan-2-one hydrochloride involves the reaction of ethyl glyoxylate with formaldehyde and ammonia to form 4-(aminomethyl)-4-ethyloxolan-2-one, which is then converted to the hydrochloride salt.", "Starting Materials": [ "Ethyl glyoxylate", "Formaldehyde", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl glyoxylate is reacted with formaldehyde and ammonia in the presence of a catalyst to form 4-(aminomethyl)-4-ethyloxolan-2-one.", "Step 2: The resulting product is then dissolved in water and hydrochloric acid is added to form the hydrochloride salt of 4-(aminomethyl)-4-ethyloxolan-2-one.", "Step 3: The product is then isolated by filtration and dried to obtain the final product, 4-(aminomethyl)-4-ethyloxolan-2-one hydrochloride." ] } | |
| 2613386-17-5 | |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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